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Compound of Interest

Compound Name: Cetyl lactate

Cat. No.: B148137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexadecyl 2-hydroxypropanoate, commonly known as cetyl lactate, is an ester of lactic acid

and cetyl alcohol.[1] It belongs to the class of alpha-hydroxy acid esters and finds applications

in the cosmetic and pharmaceutical industries as an emollient and skin conditioning agent.[2]

Understanding its physicochemical properties is crucial for formulation development, quality

control, and assessing its behavior in various systems. This technical guide provides a detailed

overview of the known physicochemical characteristics of hexadecyl 2-hydroxypropanoate,

along with generalized experimental protocols for their determination.

Chemical Identity
IUPAC Name: hexadecyl 2-hydroxypropanoate[3][4]

Synonyms: Cetyl lactate, Hexadecyl lactate, Propanoic acid, 2-hydroxy-, hexadecyl ester,

Ceraphyl 28[1][3]

CAS Number: 35274-05-6[1]

EC Number: 252-478-7[1]
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Molecular Formula: C19H38O3[1]

Chemical Structure:

SMILES: CCCCCCCCCCCCCCCCOC(=O)C(C)O[3]

InChI: InChI=1S/C19H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-

19(21)18(2)20/h18,20H,3-17H2,1-2H3[3]

InChIKey: WUKXMJCZWYUIRZ-UHFFFAOYSA-N[3]

Physicochemical Properties
The quantitative physicochemical data for hexadecyl 2-hydroxypropanoate are summarized in

the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Weight 314.5 g/mol [1][3]

Appearance White to light yellow soft solid [1]

Odor Faint, fatty, buttery [2][5]

Melting Point 35.00 to 44.00 °C [2]

Boiling Point
353.00 to 354.00 °C @ 760.00

mm Hg
[2]

Density 0.9 ± 0.1 g/cm³ [1]

Flash Point 160.5 ± 7.0 °C [1]

Refractive Index 1.456 [1]

Water Solubility
Practically insoluble or

insoluble
[1]

Solubility in Organic Solvents

Soluble in ethanol, oil,

isopropyl myristate, and oleyl

alcohol

[1][2]

LogP (o/w) 6.69 - 7.25 [1][2]

Acid Value 3.00 max. KOH/g [2]

Saponification Value 174.00 to 189.00 [2]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

hexadecyl 2-hydroxypropanoate are not readily available in the public domain. However,

standard methodologies for characterizing esters can be applied.

Determination of Melting Point
The melting point can be determined using a standard capillary melting point apparatus.
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Sample Preparation: A small amount of finely powdered hexadecyl 2-hydroxypropanoate is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Measurement: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near

the expected melting point.

Observation: The temperature range from the appearance of the first liquid droplet to the

complete liquefaction of the solid is recorded as the melting range.

Determination of Boiling Point
The boiling point at atmospheric pressure can be determined using the distillation method.

Apparatus Setup: A distillation flask is charged with a sample of hexadecyl 2-

hydroxypropanoate and a few boiling chips. A condenser and a thermometer are fitted to the

flask. The thermometer bulb should be positioned just below the side arm of the distillation

flask.

Heating: The flask is heated gently.

Measurement: The temperature at which the liquid boils and its vapor condenses and drips

from the condenser is recorded as the boiling point. The atmospheric pressure should also

be recorded.

Determination of Solubility
The solubility in water and organic solvents can be determined by the equilibrium solubility

method.

Sample Preparation: An excess amount of hexadecyl 2-hydroxypropanoate is added to a

known volume of the solvent (e.g., water, ethanol) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached.
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Separation: The undissolved solute is removed by filtration or centrifugation.

Quantification: The concentration of hexadecyl 2-hydroxypropanoate in the saturated

solution is determined by a suitable analytical technique, such as gas chromatography (GC)

or high-performance liquid chromatography (HPLC), after appropriate dilution.

Determination of LogP (Octanol-Water Partition
Coefficient)
The Shake-Flask method is a common technique for determining the octanol-water partition

coefficient.

System Preparation: Equal volumes of n-octanol and water are pre-saturated with each

other.

Partitioning: A known amount of hexadecyl 2-hydroxypropanoate is dissolved in the n-octanol

phase. This solution is then mixed with the water phase in a separatory funnel.

Equilibration: The funnel is shaken to allow for the partitioning of the solute between the two

phases until equilibrium is reached.

Phase Separation: The two phases are allowed to separate completely.

Quantification: The concentration of hexadecyl 2-hydroxypropanoate in both the n-octanol

and water phases is determined using a suitable analytical method (e.g., UV-Vis

spectroscopy, GC, HPLC).

Calculation: The LogP value is calculated as the logarithm of the ratio of the concentration in

the octanol phase to the concentration in the aqueous phase.

Visualizations
Synthesis Workflow
The following diagram illustrates a typical laboratory-scale synthesis of hexadecyl 2-

hydroxypropanoate via Fischer esterification.
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Synthesis of Hexadecyl 2-Hydroxypropanoate
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Caption: A generalized workflow for the synthesis of hexadecyl 2-hydroxypropanoate.
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Physicochemical Property Determination Workflow
The following diagram outlines a logical workflow for the experimental determination of key

physicochemical properties.

Workflow for Physicochemical Property Determination
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Caption: A logical workflow for determining key physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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